Cas no 898765-03-2 ([3-(morpholinomethyl)phenyl]-(p-tolyl)methanone)

• Product Name: [3-(morpholinomethyl)phenyl]-(p-tolyl)methanone
• CAS No: 898765-03-2
• MF: C₁₉H₂₁NO₂
• MW: 295.37554526329
• MDL: MFCD03841896
• CID: 1945318
• PubChem ID: 24724670
• Update Time: 2025-04-21

[3-(morpholinomethyl)phenyl]-(p-tolyl)methanone Chemical and Physical Properties

Names and Identifiers

• 4'-METHYL-3-MORPHOLINOMETHYL BENZOPHENONE
• [3-(morpholinomethyl)phenyl]-(p-tolyl)methanone
• LogP
• (4-methylphenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone
• AKOS016020004
• 4'-METHYL-3-MORPHOLINOMETHYLBENZOPHENONE
• MFCD03841896
• 898765-03-2
• DTXSID10643068
• (4-Methylphenyl){3-[(morpholin-4-yl)methyl]phenyl}methanone

• MDL： MFCD03841896
• Inchi： 1S/C19H21NO2/c1-15-5-7-17(8-6-15)19(21)18-4-2-3-16(13-18)14-20-9-11-22-12-10-20/h2-8,13H,9-12,14H2,1H3
• InChI Key： VRBRNKCNOLTSSK-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=C(C(C3C=CC(C)=CC=3)=O)C=2)CC1

Computed Properties

• Exact Mass: 295.157228913Da
• Monoisotopic Mass: 295.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų